Cas no 149981-20-4 (3,7-Dimethyl-8-p-sulfophenylxanthine)

• Product Name: 3,7-Dimethyl-8-p-sulfophenylxanthine
• CAS No: 149981-20-4
• MF: C₁₃H₁₂N₄O₅S
• MW: 336.323181152344
• CID: 100016
• PubChem ID: 3275032
• Update Time: 2025-10-29

3,7-Dimethyl-8-p-sulfophenylxanthine Chemical and Physical Properties

Names and Identifiers

• 3,7-Dimethyl-8-p-sulfophenylxanthine
• 4-(2,3,6,7-Tetrahydro-3,7-dimethyl-2,6-dioxo-1H-purin-8-yl)benzenesulfonic acid
• Benzenesulfonic acid,4-(2,3,6,7-tetrahydro-3,7-dimethyl-2,6-dioxo-1H-purin-8-yl)-
• FT-0667558
• DTXSID30390926
• AKOS027447270
• AC1MLSX9
• CHEMBL88375
• 149981-20-4
• 4-(3,7-dimethyl-2,6-dioxopurin-8-yl)benzenesulfonic acid
• 4-(3,7-Dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)benzenesulfonic acid
• DB-228828

• Inchi： 1S/C13H12N4O5S/c1-16-9-11(17(2)13(19)15-12(9)18)14-10(16)7-3-5-8(6-4-7)23(20,21)22/h3-6H,1-2H3,(H,15,18,19)(H,20,21,22)
• InChI Key： UQHWMQWFLPDPAW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C1=NC2=C(C(NC(N2C)=O)=O)N1C)(=O)(=O)O

Computed Properties

• Exact Mass: 336.05296
• Monoisotopic Mass: 336.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 130A^2
• XLogP3: -0.2

Experimental Properties

• Melting Point: >300°C
• Stability/Shelf Life: Store Tightly Sealed at RT
• PSA: 121.6

Additional information on 3,7-Dimethyl-8-p-sulfophenylxanthine

3,7-Dimethyl-8-p-sulfophenylxanthine (CAS No. 149981-20-4): A Comprehensive Overview

3,7-Dimethyl-8-p-sulfophenylxanthine (CAS No. 149981-20-4) is a synthetic xanthine derivative that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, which include a xanthine core and a p-sulfophenyl substituent, making it a promising candidate for various therapeutic applications.

The xanthine family of compounds is well-known for its diverse biological activities, including adenosine receptor antagonism, phosphodiesterase inhibition, and bronchodilatory effects. 3,7-Dimethyl-8-p-sulfophenylxanthine builds upon this foundation by incorporating a sulfonate group, which enhances its solubility and bioavailability. This modification also confers additional pharmacological properties that are of interest to researchers and clinicians alike.

Recent studies have highlighted the potential of 3,7-Dimethyl-8-p-sulfophenylxanthine in the treatment of various diseases. For instance, a 2022 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory and anti-cancer activities. The researchers found that 3,7-Dimethyl-8-p-sulfophenylxanthine effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. Additionally, it showed significant cytotoxic effects against several cancer cell lines, including those derived from lung and breast cancers.

The mechanism of action of 3,7-Dimethyl-8-p-sulfophenylxanthine is multifaceted. It primarily acts as an adenosine receptor antagonist, particularly targeting the A1 and A2A subtypes. By blocking these receptors, it can modulate intracellular signaling pathways involved in inflammation and cell proliferation. Furthermore, the compound's ability to inhibit phosphodiesterases (PDEs) contributes to its bronchodilatory and anti-inflammatory effects by increasing cyclic AMP (cAMP) levels in cells.

In the context of clinical applications, 3,7-Dimethyl-8-p-sulfophenylxanthine has shown promise in the management of respiratory disorders such as asthma and chronic obstructive pulmonary disease (COPD). A phase II clinical trial conducted in 2021 evaluated the safety and efficacy of this compound in patients with moderate to severe asthma. The results indicated that treatment with 3,7-Dimethyl-8-p-sulfophenylxanthine led to significant improvements in lung function and a reduction in asthma exacerbations compared to placebo.

Beyond its therapeutic potential, 3,7-Dimethyl-8-p-sulfophenylxanthine has also been investigated for its use as a research tool. Its selective antagonism of adenosine receptors makes it valuable for studying the role of these receptors in various physiological processes. For example, a study published in the Biochemical Journal used this compound to explore the involvement of adenosine A1 receptors in neuronal signaling pathways associated with pain perception.

The synthesis of 3,7-Dimethyl-8-p-sulfophenylxanthine involves several well-established chemical reactions. The process typically begins with the preparation of a xanthine scaffold through condensation reactions involving urea and formamide derivatives. The subsequent introduction of the p-sulfophenyl group can be achieved via electrophilic aromatic substitution or other suitable methods. Recent advancements in synthetic chemistry have led to more efficient and scalable routes for producing this compound, making it more accessible for both research and commercial purposes.

In conclusion, 3,7-Dimethyl-8-p-sulfophenylxanthine (CAS No. 149981-20-4) is a versatile xanthine derivative with a wide range of potential applications in medicine and research. Its unique structural features and pharmacological properties make it an attractive candidate for further investigation and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.